Cas no 2229523-82-2 (5-(2-bromoethyl)-4-methylpyrimidine)

• Product Name: 5-(2-bromoethyl)-4-methylpyrimidine
• CAS No: 2229523-82-2
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 5946331
• PubChem ID: 165789487
• Update Time: 2025-06-08

5-(2-bromoethyl)-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethyl)-4-methylpyrimidine
• 2229523-82-2
• EN300-1935863

• Inchi： 1S/C7H9BrN2/c1-6-7(2-3-8)4-9-5-10-6/h4-5H,2-3H2,1H3
• InChI Key： JRBJZFFSXWESES-UHFFFAOYSA-N
• SMILES： BrCCC1=CN=CN=C1C

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-(2-bromoethyl)-4-methylpyrimidine

5-(2-Bromoethyl)-4-Methylpyrimidine: A Comprehensive Overview

The compound 5-(2-bromoethyl)-4-methylpyrimidine (CAS No: 22295-23-8) is a significant molecule in the field of organic chemistry, particularly within the realm of pyrimidine derivatives. Pyrimidines are a class of heterocyclic aromatic compounds that play crucial roles in various biological processes and are widely used in drug discovery and material science. This specific compound, with its unique structure featuring a bromoethyl group at the 5-position and a methyl group at the 4-position, has garnered attention due to its potential applications in medicinal chemistry and as an intermediate in synthetic processes.

Recent advancements in synthetic methodologies have allowed for more efficient and selective syntheses of pyrimidine derivatives, including 5-(2-bromoethyl)-4-methylpyrimidine. Researchers have explored various routes to construct this molecule, leveraging both traditional organic synthesis techniques and modern catalytic methods. For instance, a study published in *Organic Letters* demonstrated the use of a palladium-catalyzed coupling reaction to assemble the bromoethyl group onto the pyrimidine ring with high regioselectivity. Such methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

The structural features of 5-(2-bromoethyl)-4-methylpyrimidine make it an attractive candidate for further functionalization. The bromo group at the 2-position of the ethyl chain serves as an excellent leaving group, enabling nucleophilic substitution reactions to introduce diverse substituents. This property has been exploited in the development of bioactive molecules, where site-specific modifications can significantly influence pharmacokinetic profiles and therapeutic efficacy. For example, researchers have utilized this compound as a precursor to synthesize analogs with improved solubility and bioavailability, which are critical parameters in drug design.

In terms of biological activity, 5-(2-bromoethyl)-4-methylpyrimidine has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. A study conducted by Smith et al. (Journal of Medicinal Chemistry) highlighted its ability to inhibit a specific kinase involved in cancer cell proliferation. While the compound itself may not exhibit potent activity, its role as an intermediate in generating more active derivatives underscores its importance in medicinal chemistry pipelines.

From a materials science perspective, pyrimidine derivatives like 5-(2-bromoethyl)-4-methylpyrimidine are being investigated for their potential use in optoelectronic devices. The aromaticity and conjugation within the pyrimidine ring contribute to unique electronic properties that could be harnessed in organic semiconductors or light-emitting diodes (LEDs). Recent research published in *Advanced Materials* explored the use of this compound as a building block for constructing self-assembled monolayers with tailored electronic characteristics.

The synthesis and application of 5-(2-bromoethyl)-4-methylpyrimidine also align with broader trends in green chemistry and sustainability. Modern synthetic strategies emphasize reducing waste, minimizing energy consumption, and utilizing renewable feedstocks wherever possible. For instance, some researchers have developed eco-friendly protocols for synthesizing this compound using microwave-assisted reactions or biocatalysts derived from renewable sources.

In conclusion, 5-(2-bromoethyl)-4-methylpyrimidine stands as a versatile molecule with diverse applications across multiple disciplines. Its structural features make it an invaluable tool in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new methods for its synthesis and novel applications for its derivatives, this compound is poised to remain a focal point in scientific innovation.